Cas no 121163-50-6 (N-(3,6-Dichloro-4-pyridazinyl)acetamide)

N-(3,6-Dichloro-4-pyridazinyl)acetamide is a pyridazine derivative with notable applications in agrochemical and pharmaceutical research. Its structure, featuring a dichloropyridazine core and an acetamide functional group, makes it a versatile intermediate for synthesizing biologically active compounds. The compound exhibits stability under standard conditions and demonstrates potential as a precursor for herbicides and fungicides due to its halogenated aromatic system. Its reactivity allows for further functionalization, enabling the development of tailored molecules for specific applications. High purity grades are available, ensuring consistency in research and industrial processes. This compound is primarily utilized in specialized organic synthesis and agrochemical development.

N-(3,6-Dichloro-4-pyridazinyl)acetamide structure

121163-50-6 structure

Product Name:N-(3,6-Dichloro-4-pyridazinyl)acetamide

CAS No:121163-50-6

MF:C₆H₅Cl₂N₃O

MW:206.03

MDL:MFCD09865627

CID:5070681

PubChem ID:87395792

Update Time:2026-03-01

N-(3,6-Dichloro-4-pyridazinyl)acetamide Chemical and Physical Properties

Names and Identifiers

- AKOS024329061
- starbld0014018
- N-(3,6-dichloropyridazin-4-yl)acetamide
- 121163-50-6
- BS-47220
- SCHEMBL2489789
- E75709
- n-(3,6-dichloro-4-pyridazinyl)acetamide
- MFCD09865627
- N-(3,6-Dichloro-4-pyridazinyl)acetamide
- MDL： MFCD09865627
- Inchi： 1S/C6H5Cl2N3O/c1-3(12)9-4-2-5(7)10-11-6(4)8/h2H,1H3,(H,9,10,12)
- InChI Key： MXSSLZQKPIFINM-UHFFFAOYSA-N
- SMILES： C1C(NC(=O)C)=C(N=NC=1Cl)Cl

Computed Properties

Exact Mass: 204.9809672g/mol
Monoisotopic Mass: 204.9809672g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 178
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 54.9Å²

N-(3,6-Dichloro-4-pyridazinyl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1052818-10g	N-(3,6-dichloro-4-pyridazinyl)acetamide	121163-50-6	95%	10g	$1250	2024-07-28
Ambeed	A1443290-100mg	N-(3,6-Dichloropyridazin-4-yl)acetamide	121163-50-6	97%	100mg	$17.0	2025-02-21
Ambeed	A1443290-250mg	N-(3,6-Dichloropyridazin-4-yl)acetamide	121163-50-6	97%	250mg	$25.0	2025-02-21
Ambeed	A1443290-1g	N-(3,6-Dichloropyridazin-4-yl)acetamide	121163-50-6	97%	1g	$61.0	2025-02-21
Ambeed	A1443290-5g	N-(3,6-Dichloropyridazin-4-yl)acetamide	121163-50-6	97%	5g	$213.0	2025-02-21
eNovation Chemicals LLC	Y1052818-10g	N-(3,6-dichloro-4-pyridazinyl)acetamide	121163-50-6	95%	10g	$1250	2025-02-28
1PlusChem	1P01XCCP-100mg	N-(3,6-Dichloropyridazin-4-yl)acetamide	121163-50-6	97%	100mg	$14.00	2023-12-25
1PlusChem	1P01XCCP-250mg	N-(3,6-Dichloropyridazin-4-yl)acetamide	121163-50-6	97%	250mg	$20.00	2023-12-25
1PlusChem	1P01XCCP-1g	N-(3,6-Dichloropyridazin-4-yl)acetamide	121163-50-6	97%	1g	$50.00	2023-12-25
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTS213-100mg	N-(3,6-dichloropyridazin-4-yl)acetamide	121163-50-6	95%	100mg	￥119.0	2024-04-25

N-(3,6-Dichloro-4-pyridazinyl)acetamide Related Literature

1. Fe/S-Catalyzed synthesis of 2-benzoylbenzoxazoles and 2-quinolylbenzoxazoles via redox condensation of o-nitrophenols with acetophenones and methylquinolines†

Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
2. Examination of deposit in commercial diluted phosphoric acid

Analyst, 1880,5, 146-147
3. Examination of the hydrogen-bonding networks in small water clusters (n = 2–5, 13, 17) using absolutely localized molecular orbital energy decomposition analysis†

Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
4. Enantiomeric two-fold interpenetrated 3D zinc(ii) coordination networks as a catalytic platform: significant difference between water within the cage and trace water in transesterification†

Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
5. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845

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